Cas no 6104-35-4 (5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole)
6104-35-4 structure
Product Name:5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
CAS No:6104-35-4
MF:C18H17ClN2O3
MW:344.792183637619
CID:1624670
PubChem ID:2268315
Update Time:2025-04-21
5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-
- Oprea1_746519
- SR-01000482903
- CBMicro_011240
- STK117245
- BIM-0011511.P001
- SR-01000482903-1
- DTXSID60367464
- AKOS001640241
- CB14684
- 6104-35-4
- SMSF0014015
-
- Inchi: 1S/C18H17ClN2O3/c1-11-8-15(9-12(2)17(11)19)23-10-16-20-18(21-24-16)13-4-6-14(22-3)7-5-13/h4-9H,10H2,1-3H3
- InChI Key: MQRWBGKWZXVINK-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CC(=CC=1C)OCC1=NC(C2C=CC(=CC=2)OC)=NO1
Computed Properties
- Exact Mass: 344.09291
- Monoisotopic Mass: 344.09277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.4
- XLogP3: 4.6
Experimental Properties
- Density: 1.243
- Boiling Point: 514.4°C at 760 mmHg
- Flash Point: 264.9°C
- Refractive Index: 1.575
- PSA: 57.38
5-[(4-chloro-3,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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